Cas no 1351620-86-4 (2-bromo-N-(2,5-dimethylfuran-3-yl)methyl-5-methoxybenzamide)

• Product Name: 2-bromo-N-(2,5-dimethylfuran-3-yl)methyl-5-methoxybenzamide
• CAS No: 1351620-86-4
• MF: C₁₅H₁₆BrNO₃
• MW: 338.196443557739
• CID: 6534938
• Update Time: 2025-07-02

2-bromo-N-(2,5-dimethylfuran-3-yl)methyl-5-methoxybenzamide Chemical and Physical Properties

Names and Identifiers

• 2-bromo-N-(2,5-dimethylfuran-3-yl)methyl-5-methoxybenzamide
• 2-bromo-N-[(2,5-dimethylfuran-3-yl)methyl]-5-methoxybenzamide
• Benzamide, 2-bromo-N-[(2,5-dimethyl-3-furanyl)methyl]-5-methoxy-

• Inchi： 1S/C15H16BrNO3/c1-9-6-11(10(2)20-9)8-17-15(18)13-7-12(19-3)4-5-14(13)16/h4-7H,8H2,1-3H3,(H,17,18)
• InChI Key： QMXVUZIWNNHMDZ-UHFFFAOYSA-N
• SMILES： C(NCC1C=C(C)OC=1C)(=O)C1=CC(OC)=CC=C1Br

Experimental Properties

• Density: 1.374±0.06 g/cm3(Predicted)
• Boiling Point: 433.9±45.0 °C(Predicted)
• pka: 13.42±0.46(Predicted)

Additional information on 2-bromo-N-(2,5-dimethylfuran-3-yl)methyl-5-methoxybenzamide

Introduction to 2-bromo-N-(2,5-dimethylfuran-3-yl)methyl-5-methoxybenzamide (CAS No. 1351620-86-4)

2-bromo-N-(2,5-dimethylfuran-3-yl)methyl-5-methoxybenzamide is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 1351620-86-4, represents a novel molecular structure with potential applications in the development of bioactive molecules. The presence of a bromine substituent, combined with a fused heterocyclic system derived from furan and an amide linkage, makes this molecule an intriguing candidate for further exploration.

The chemical structure of 2-bromo-N-(2,5-dimethylfuran-3-yl)methyl-5-methoxybenzamide features a benzamide core substituted with a bromo group at the 2-position and a methoxy group at the 5-position. The N-(2,5-dimethylfuran-3-yl)methyl moiety introduces a pyrannone-like scaffold, which is known to exhibit diverse biological activities. This combination of functional groups suggests that the compound may possess properties suitable for use as an intermediate in the synthesis of more complex pharmacophores.

In recent years, there has been growing interest in exploring the pharmacological potential of molecules containing furan derivatives. Furan-based scaffolds have been reported to exhibit a wide range of biological activities, including anti-inflammatory, antimicrobial, and anticancer effects. The brominated furan ring in 2-bromo-N-(2,5-dimethylfuran-3-yl)methyl-5-methoxybenzamide is particularly noteworthy, as bromine substitution can enhance the metabolic stability and binding affinity of small molecules to their target proteins.

One of the most compelling aspects of this compound is its potential as a drug discovery lead. The benzamide moiety is a well-known pharmacophore that appears in numerous approved drugs due to its ability to modulate enzyme activity and receptor binding. By incorporating a brominated furan derivative into this framework, researchers aim to develop novel compounds with enhanced efficacy and selectivity. Preliminary studies have suggested that derivatives of this type may interact with specific enzymes involved in signal transduction pathways relevant to various diseases.

The synthesis of 2-bromo-N-(2,5-dimethylfuran-3-yl)methyl-5-methoxybenzamide involves multi-step organic transformations that require careful optimization to ensure high yield and purity. Key steps include the bromination of the furan ring, followed by nucleophilic substitution to introduce the benzamide group. Advances in synthetic methodologies have enabled more efficient and scalable production processes for such complex molecules, making them more accessible for further investigation.

Recent advancements in computational chemistry have also played a crucial role in understanding the biological behavior of 2-bromo-N-(2,5-dimethylfuran-3-yl)methyl-5-methoxybenzamide. Molecular docking studies have been conducted to predict potential interactions with target proteins, providing insights into its mechanism of action. These computational approaches complement experimental efforts by allowing researchers to screen large libraries of compounds virtualy before synthesizing them in the lab.

The compound's structural features make it an attractive candidate for further exploration in the field of medicinal chemistry. The bromine atom provides a handle for further chemical modifications, enabling the development of analogues with tailored properties. Additionally, the presence of both electron-withdrawing and electron-donating groups enhances its versatility as a building block for more complex drug candidates.

In conclusion,2-bromo-N-(2,5-dimethylfuran-3-yl)methyl-5-methoxybenzamide (CAS No. 1351620-86-4) represents a promising compound with significant potential in pharmaceutical research. Its unique structural features and reported biological activities make it an exciting subject for further investigation. As research continues to uncover new applications for this molecule, it is likely to play an important role in the development of novel therapeutic agents.